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Compound of Interest

Compound Name: Perfluorohexadecane

CAS No.: 355-49-7

Cat. No.: B049014

Get Quote

Executive Summary & Disambiguation
Critical Note on Nomenclature: This guide specifically addresses Perfluorohexadecane (

), a high-molecular-weight perfluorocarbon (PFC).

Distinct from: Perfluorohexane (

), which is highly volatile, and Perfluorodecalin (

), the standard medium for Total Liquid Ventilation (TLV).

Primary Application: Unlike lighter PFCs used for bulk gas exchange, Perfluorohexadecane
is utilized primarily as a stabilizing additive (Ostwald Ripening Inhibitor) in fluorocarbon

emulsions and as a non-volatile tracer in pulmonary retention/clearance studies. Its high

boiling point (>240°C) and viscosity make it unsuitable for pure TLV but essential for

engineering stable Partial Liquid Ventilation (PLV) drug delivery systems.
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Perfluorohexadecane serves as a "molecular anchor" in PFC formulations. In liquid ventilation

and pulmonary drug delivery, the stability of the dispersed phase is critical. Lighter PFCs (like

Perfluorooctyl bromide) tend to coarsen over time due to Ostwald ripening (diffusion of

molecules from small to large droplets).

Mechanism:

is insoluble in the continuous aqueous phase and has negligible vapor pressure. When added
to an emulsion of a lighter PFC, it creates an osmotic gradient that counteracts the Laplace
pressure driving Ostwald ripening, effectively "locking" the droplet size.

Table 1: Comparative Properties of PFCs in Pulmonary
Research

Property

Perfluorohexadeca
ne (

)

Perfluorodecalin (

)

Perfluorooctyl
Bromide (PFOB)

Role Stabilizer / Tracer Bulk Ventilation Fluid
Bulk Ventilation /

Imaging

Molecular Weight ~838 g/mol 462 g/mol 499 g/mol

Boiling Point ~242°C 142°C 129°C

Vapor Pressure

(37°C)

Negligible (< 0.1

mmHg)
~12 mmHg ~10-14 mmHg

Lung Retention
Years (Permanent w/o

clearance)
Days to Weeks Days

Oxygen Solubility ~40-50 vol% 42 vol% 50 vol%

Protocol A: Preparation of Stabilized PFC Emulsions
for PLV
Context: This protocol describes generating a stable PFC emulsion for Partial Liquid Ventilation

drug delivery, using Perfluorohexadecane to prevent droplet growth.
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Materials
Dispersed Phase: Perfluorooctyl bromide (PFOB) or Perfluorodecalin (90-99% w/v).

Stabilizer: Perfluorohexadecane (

) (1-10% w/v of the fluorocarbon phase).

Emulsifier: Egg Yolk Phospholipids (EYP) or Poloxamer 188 (2-5% w/v).

Continuous Phase: Phosphate Buffered Saline (PBS), pH 7.4.

Equipment: High-pressure homogenizer (e.g., Microfluidizer) or Sonicator.

Step-by-Step Workflow
Phase Mixing:

Dissolve the surfactant (EYP/Poloxamer) in the aqueous phase (PBS).

Prepare the fluorocarbon phase by mixing the bulk PFC (PFOB) with

Perfluorohexadecane. Note:

is miscible with other PFCs but not with water.

Pre-Emulsification:

Add the fluorocarbon mixture to the aqueous phase under high-shear mixing (e.g., Ultra-

Turrax) at 10,000 rpm for 5 minutes to form a coarse emulsion.

Target: Droplet size 2–5 µm.

High-Pressure Homogenization:

Process the coarse emulsion through a Microfluidizer at 15,000–20,000 psi for 4–6 cycles.

Cooling: Maintain the interaction chamber at 4°C to prevent heat-induced degradation.

Sterilization:
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Steam sterilization (autoclave) is not recommended for standard PFC emulsions as it

accelerates coarsening.

Use 0.22 µm membrane filtration if droplet size permits (<200 nm), or prepare aseptically.

Quality Control:

Measure Particle Size Distribution (PSD) using Dynamic Light Scattering (DLS).

Success Criterion: Mean diameter < 300 nm, Polydispersity Index (PDI) < 0.2.

Diagram: Ostwald Ripening Inhibition

Standard Emulsion (Unstable)

Stabilized with C16F34

Small Droplet
(High Laplace Pressure)
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(Coarsening)

Large Droplet
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(Stabilization) Large Droplet + C16F34

Click to download full resolution via product page

Caption: Addition of Perfluorohexadecane creates an osmotic balance (Raoult's Law) that

prevents the diffusion of lighter PFCs from small to large droplets.

Protocol B: Pulmonary Retention & Clearance
Studies
Context: Researchers use

to study the "washout" kinetics of lungs. Because

does not evaporate, any loss is due to mucociliary clearance or macrophage phagocytosis,
allowing it to serve as a baseline reference.
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Experimental Setup
Animal Model: Rat (Sprague-Dawley) or Rabbit (New Zealand White).

Ventilation Mode: Volume-controlled mechanical ventilation.

Tracer: 1:10 mixture of Perfluorohexadecane in Perfluorodecalin.

Procedure
Anesthesia & Intubation:

Anesthetize animal (e.g., Ketamine/Xylazine).

Perform tracheostomy or endotracheal intubation.

Instillation (Partial Liquid Ventilation):

Pre-oxygenate with 100%

for 5 minutes.

Instill the PFC mixture intratracheally at 10–15 mL/kg (approx.[1] Functional Residual

Capacity).

Instill in aliquots (e.g., 3 aliquots over 5 minutes) to prevent hypoxia.

Ventilation Parameters:

Tidal Volume (

): 8–10 mL/kg.

PEEP: 4–5 cm

.

Rate: Adjust to maintain

between 35–45 mmHg.
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Sampling & Analysis:

At designated time points (T=0, 1h, 4h, 24h), analyze expired gas for volatile PFC (

) using Gas Chromatography (GC).

Post-Mortem: Homogenize lung tissue. Extract PFCs using Freon or a fluorinated solvent.

Quantification: Measure the ratio of

(Volatile) to

(Non-volatile).

Calculation: Clearance Rate =

(Normalized).

Diagram: Liquid Ventilation Circuit
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Caption: Schematic of a Partial Liquid Ventilation setup. The PFC mixture is instilled via the ET

tube side port while gas ventilation continues.

Safety & Troubleshooting
The "Gas Trapping" Risk
High-viscosity PFCs like Perfluorohexadecane can obstruct small airways if used in pure

form.

Symptom: Rising Peak Inspiratory Pressure (PIP) and Auto-PEEP.
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Correction: Never use pure

for ventilation. Always dilute in a lower-viscosity carrier (e.g., Perfluorodecalin) or use as an
emulsion.

Long-Term Retention
Warning:

has a lung half-life estimated in years.

Implication: Do not use in survival studies intended for full recovery unless checking for

chronic toxicity. It is strictly for terminal kinetic studies or acute therapeutic windows where

the emulsion is eventually phagocytosed.

Cleaning & Disposal[3]
PFCs are chemically inert and do not degrade.

Disposal: Must be incinerated at high temperatures (>1000°C) in specialized facilities to

prevent environmental persistence (PFAS regulations).

Equipment Cleaning: PFCs are hydrophobic. Flush tubing with ethanol or isopropyl alcohol,

then air dry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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